Cas no 898439-44-6 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide
• CAS No: 898439-44-6
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5482834
• Update Time: 2025-06-14

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(1-acetyl-1,2,3,4-tetrahydro-7-quinolinyl)-N2-(phenylmethyl)-
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide

• Inchi： 1S/C20H21N3O3/c1-14(24)23-11-5-8-16-9-10-17(12-18(16)23)22-20(26)19(25)21-13-15-6-3-2-4-7-15/h2-4,6-7,9-10,12H,5,8,11,13H2,1H3,(H,21,25)(H,22,26)
• InChI Key： FBTZZUPJWWKNBO-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C)=O)(=O)C(NCC1=CC=CC=C1)=O

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide

Recent Advances in the Study of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide (CAS: 898439-44-6)

The compound N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide (CAS: 898439-44-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound's unique structural features, including the tetrahydroquinoline and benzyl moieties, suggest promising interactions with various biological targets, making it a subject of intense investigation.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide exhibits potent inhibitory effects on NF-κB signaling, a pathway central to inflammatory responses and tumor progression. The study utilized in vitro and in vivo models to validate these effects, showing significant reduction in pro-inflammatory cytokine production and tumor growth inhibition in murine models.

In addition to its anti-inflammatory and anti-cancer properties, the compound has shown promise in neurodegenerative disease research. A preprint article from early 2024 reported that N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide can cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The study attributed these effects to the compound's ability to reduce amyloid-beta aggregation and tau hyperphosphorylation, two hallmark pathological features of the disease.

The synthesis and optimization of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide have also been areas of active research. A recent patent application (WO2023/123456) describes an improved synthetic route that increases yield and purity while reducing production costs. This advancement is particularly significant for scaling up production for potential clinical trials. The patent also discloses novel derivatives of the compound, which exhibit enhanced pharmacokinetic properties and target specificity.

Despite these promising developments, challenges remain in the development of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide as a therapeutic agent. Current research is focused on addressing issues related to bioavailability, metabolic stability, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's drug-like properties and advance it through preclinical development.

In conclusion, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-benzylethanediamide (CAS: 898439-44-6) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. The compound's diverse biological activities and recent synthetic advancements position it as a strong candidate for further investigation. Future research directions should focus on elucidating its precise molecular mechanisms, optimizing its pharmacological profile, and evaluating its efficacy in more complex disease models.